(S)-1-(2,3-bis(benzyloxy)propyl)cyclopropane-1-sulfonyl chloride

• IUPAC Name: 1-[(2S)-2,3-bis(phenylmethoxy)propyl]cyclopropane-1-sulfonyl chloride
• InChI: InChI=1S/C20H23ClO4S/c21-26(22,23)20(11-12-20)13-19(25-15-18-9-5-2-6-10-18)16-24-14-17-7-3-1-4-8-17/h1-10,19H,11-16H2/t19-/m0/s1
• InChI Key: PUGMBFMJKQVCGB-IBGZPJMESA-N
• Canonical SMILES: C1CC1(CC(COCC2=CC=CC=C2)OCC3=CC=CC=C3)S(=O)(=O)Cl
• Isomeric SMILES: C1CC1(C[C@@H](COCC2=CC=CC=C2)OCC3=CC=CC=C3)S(=O)(=O)Cl
• Molecular Formula: C20H23ClO4S
• Molecular Weight: 394.9 g/mol

Description

(S)-1-(2,3-bis(benzyloxy)propyl)cyclopropane-1-sulfonyl chloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug development. This compound is commonly known as CBPC or CBPC-Cl and is a chiral sulfonyl chloride that can be used as a reagent for the synthesis of various biologically active molecules.

Scientific Research Applications

Synthesis of Functional Aromatic Multisulfonyl Chlorides

(S)-1-(2,3-bis(benzyloxy)propyl)cyclopropane-1-sulfonyl chloride has been involved in the synthesis of functional aromatic multisulfonyl chlorides. These compounds serve as key building blocks in the preparation of complex organic molecules, including dendritic structures. The synthesis process involves a sequence of reactions, culminating in the oxidative chlorination of certain masked nonreactive precursors to sulfonyl chlorides, which is critical for creating these versatile building blocks (Percec et al., 2001).

Nucleophilic Substitutions in Organic Synthesis

The molecule has been used in studies exploring nucleophilic substitutions of certain cyclopropane esters and chlorides, catalyzed by palladium(0). These reactions are significant for producing cyclopropylideneethyl derivatives, which have high synthetic potential and are valuable for creating a variety of complex organic compounds (Stolle et al., 1992).

Cyclopropane Derivatives in Organic Synthesis

The compound is also relevant in the convergent preparation of enantiomerically pure polyalkylated cyclopropane derivatives. These derivatives are crucial in synthesizing functionally diverse cyclic and acyclic alkanes. The methods developed for their synthesis offer new and efficient ways to prepare these entities in enantiomerically enriched forms, expanding the scope of cyclopropane-based synthesis (Abramovitch et al., 2008).